methyl 3-methyl-1-oxo-1H-isochromene-7-carboxylate

• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol
• IUPAC Name: methyl 3-methyl-1-oxoisochromene-7-carboxylate
• InChI: InChI=1S/C12H10O4/c1-7-5-8-3-4-9(11(13)15-2)6-10(8)12(14)16-7/h3-6H,1-2H3
• InChI Key: UWRHPCFSSRFECC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C(C=C2)C(=O)OC)C(=O)O1

Description

Methyl 3-methyl-1-oxo-1H-isochromene-7-carboxylate is a useful research compound. Its molecular formula is C12H10O4 and its molecular weight is 218.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated sulfuric acid (3 mL) was added to a mixture of sodium 3-methyl-1-oxo-1H-isochromene-7-carboxylate (1.69 g) and methanol (50 mL), and heated under stirring in an oil bath at 60° C. for 2 days. The reaction mixture was returned to room temperature, diluted with water, and extracted with ethyl acetate. The organic layer was washed with water, dried, and concentrated under reduced pressure to obtain methyl 3-methyl-1-oxo-1H-isochromene-7-carboxylate (1.0 g).